Cas no 2545-32-6 (Pregn-4-ene-3,20-dione-1,2-t2,11,21-dihydroxy-, (11b)- (9CI))

• Product Name: Pregn-4-ene-3,20-dione-1,2-t2,11,21-dihydroxy-, (11b)- (9CI)
• CAS No: 2545-32-6
• MF: C₂₁H₃₀O₄
• MW: 354.49294424057
• CID: 254202
• Update Time: 2024-01-26

Pregn-4-ene-3,20-dione-1,2-t2,11,21-dihydroxy-, (11b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione-1,2-t2,11,21-dihydroxy-, (11b)- (9CI)
• CORTICOSTERONE, [1,2-3H]
• CORTICOSTERONE-[1,2-3H(N)]

• Inchi： 1S/C21H30O4/c1-20-8-7-13(23)9-12(20)3-4-14-15-5-6-16(18(25)11-22)21(15,2)10-17(24)19(14)20/h9,14-17,19,22,24H,3-8,10-11H2,1-2H3/t14-,15-,16+,17-,19+,20-,21-/m0/s1/i7T2,8T2
• InChI Key： OMFXVFTZEKFJBZ-UIBGFQOESA-N
• SMILES： [C@]12(C)C([3H])([3H])C(C(=O)C=C1CC[C@@]1([H])[C@]3([H])CC[C@H](C(=O)CO)[C@@]3(C)C[C@H](O)[C@]21[H])([3H])[3H]

Computed Properties

• Exact Mass: 350.231
• Monoisotopic Mass: 350.231
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.6A^2

Experimental Properties

• PSA: 74.60000
• LogP: 2.66670

Pregn-4-ene-3,20-dione-1,2-t2,11,21-dihydroxy-, (11b)- (9CI) Security Information

• Hazardous Material transportation number：UN 2910 7
• Hazard Category Code： 11-36/37/38
• Safety Instruction： 16-26-36
• Hazardous Material Identification：
• Risk Phrases：R11
• Storage Condition：−20°C